![molecular formula C6H8N2O2S B1289188 2-(Ethylamino)-1,3-thiazole-4-carboxylic acid CAS No. 1219828-12-2](/img/structure/B1289188.png)
2-(Ethylamino)-1,3-thiazole-4-carboxylic acid
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Overview
Description
2-(Ethylamino)-1,3-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H8N2O2S and its molecular weight is 172.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Evaluation
Thiazole derivatives, including benzofused thiazoles, have been synthesized and evaluated for their pharmacological activities, including anti-inflammatory and antioxidant properties. These derivatives have shown significant activity in vitro, demonstrating their potential as therapeutic agents (Raut et al., 2020). The synthesis involves cyclocondensation reactions, highlighting the versatility of thiazole derivatives in medicinal chemistry.
Biological Activity of Azolylthioacetic Acids
Azolylthioacetic acids, which are structurally related to thiazole derivatives, have been synthesized and analyzed for their diverse biological effects, including antioxidant, hypoglycemic, and antimicrobial activities. These findings suggest a promising avenue for the development of new bioactive compounds with potential therapeutic applications (Chornous et al., 2016).
Antioxidant Capacity Assays
The evaluation of thiazole derivatives in antioxidant capacity assays, such as the ABTS/PP decolorization assay, has provided insights into the reaction pathways and potential for these compounds as antioxidants. This research underscores the importance of thiazole derivatives in developing new antioxidant agents with specific reactivity patterns (Ilyasov et al., 2020).
Heterocyclic Systems Based on Thiazoles
The exploration of heterocyclic systems based on 1,3,4-thia(oxa)diazoles has revealed a wide range of pharmacological potentials, including antimicrobial, anti-inflammatory, and antitumor activities. These findings highlight the importance of thiazole-based heterocycles in the development of new pharmaceuticals (Lelyukh, 2019).
Applications in New Drug Development
The structural features of 1,3,4-oxadiazole, a related heterocycle, have been extensively studied for their role in new drug development, showcasing the significance of such heterocyclic scaffolds in medicinal chemistry. These compounds have been investigated for a variety of pharmacological activities, demonstrating the utility of thiazole and related heterocycles in drug discovery (Rana et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(ethylamino)-1,3-thiazole-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2S/c1-2-7-6-8-4(3-11-6)5(9)10/h3H,2H2,1H3,(H,7,8)(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSXITIJJLMMEAP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=CS1)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.